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Compound of Interest

Compound Name: 9-Ethyladenine

Cat. No.: B1664709 Get Quote

Essential Safety and Handling of 9-Ethyladenine
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for 9-Ethyladenine, including operational and disposal plans, to ensure a

secure laboratory environment.

Hazard Identification and Classification
9-Ethyladenine is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

There are no established occupational exposure limit values, such as Permissible Exposure

Limits (PELs) or Threshold Limit Values (TLVs), for 9-Ethyladenine.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure risk. The following table

summarizes the required PPE for handling 9-Ethyladenine.
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles / Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hands Chemical-resistant Gloves

Impervious gloves (e.g., nitrile)

should be worn. Immediately

change gloves if they become

contaminated.

Body Protective Clothing

An appropriate lab coat is the

minimum requirement.

Consider a chemically resistant

apron for larger quantities.

Respiratory Respirator

Required when dusts are

generated or when working

outside of a ventilated

enclosure. A NIOSH-approved

particulate respirator is

recommended.

Quantitative Toxicity Data
While a specific LD50 value for 9-Ethyladenine is not readily available, its classification as

Acute Oral Toxicity Category 4 indicates an LD50 range.

Route of Exposure GHS Category Estimated LD50 Range

Oral 4 >300 - 2000 mg/kg

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the step-by-step procedure for safely preparing a stock solution of 9-
Ethyladenine.
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Materials:

9-Ethyladenine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask with a stopper

Pipettes

Vortex mixer

Fume hood

Procedure:

Preparation:

Don all required personal protective equipment (lab coat, safety goggles, and chemical-

resistant gloves).

Perform all weighing and handling of solid 9-Ethyladenine within a certified chemical

fume hood to avoid inhalation of powder.

Ensure the work area is clean and free of contaminants.

Calculation:

The molecular weight of 9-Ethyladenine is 163.18 g/mol .

To prepare a 10 mM stock solution, you will need to dissolve 1.6318 mg of 9-
Ethyladenine per 1 mL of DMSO. For example, to make 10 mL of a 10 mM solution, you

will need 16.318 mg of 9-Ethyladenine.
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Weighing:

Place a clean, empty weighing boat on the analytical balance and tare it.

Carefully add 9-Ethyladenine to the weighing boat using a clean spatula until the desired

mass is reached.

Record the exact mass of the 9-Ethyladenine.

Dissolving:

Carefully transfer the weighed 9-Ethyladenine to the volumetric flask.

Add a portion of the DMSO (approximately half of the final volume) to the flask.

Stopper the flask and gently swirl or vortex until the solid is completely dissolved.

Final Volume Adjustment:

Once the solid is fully dissolved, add DMSO to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to a clearly labeled, sealed, and appropriate storage container.

The label should include the name of the compound, concentration, solvent, date of

preparation, and your initials.

Store the solution at -20°C for short-term storage or -80°C for long-term storage, protected

from light.[2][3]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.
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Avoid the formation of dust and aerosols.

Work in a well-ventilated area, preferably under a chemical fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For small spills of solid material, gently sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable decontamination solution.

Disposal:

Dispose of 9-Ethyladenine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1]

Do not allow the product to enter drains or waterways due to its high aquatic toxicity.[1]

Contact a licensed professional waste disposal service to dispose of this material.

Diagram of the Handling Workflow for 9-Ethyladenine
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Handling Workflow for 9-Ethyladenine
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Caption: Logical workflow for handling 9-Ethyladenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9-Ethyladenine|MSDS [dcchemicals.com]

2. medchemexpress.com [medchemexpress.com]

3. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Personal protective equipment for handling 9-
Ethyladenine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664709#personal-protective-equipment-for-
handling-9-ethyladenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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